8-(2-oxo-2-pyrrolidin-1-ylethyl)-14-thia-8,11,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,15-pentaen-10-one

• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 8-(2-oxo-2-pyrrolidin-1-ylethyl)-14-thia-8,11,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,15-pentaen-10-one
• InChI: InChI=1S/C18H18N4O2S/c23-14(20-7-3-4-8-20)11-22-13-6-2-1-5-12(13)15-16(22)17(24)21-9-10-25-18(21)19-15/h1-2,5-6H,3-4,7-11H2
• InChI Key: KCFDEHUJFJKLQS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C3=CC=CC=C3C4=C2C(=O)N5CCSC5=N4

Description

LSM-3511 is a member of indoles.

Biological Activity

The compound 8-(2-oxo-2-pyrrolidin-1-ylethyl)-14-thia-8,11,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,15-pentaen-10-one , also known as ML229, is a novel small molecule that has garnered attention for its potential biological activities, particularly as an inhibitor of Heat Shock Protein 90 (HSP90). This protein plays a critical role in the proper folding and stability of many client proteins involved in cell growth and survival.

ML229 functions primarily by inhibiting HSP90, which is crucial for the maturation and stability of various signaling proteins essential for cancer cell proliferation and survival. By disrupting this chaperone function, ML229 leads to the destabilization and degradation of client proteins, potentially offering therapeutic benefits against various cancers and infections such as candidiasis.

Antifungal Properties

Recent studies have indicated that ML229 shows promise as an antifungal agent. It has been specifically noted for its activity against Candida species. The inhibition of HSP90 disrupts the cellular processes in fungi that rely on this protein for growth and survival.

Antitumor Effects

In vitro studies have demonstrated that ML229 exhibits antitumor activity across various cancer cell lines. The compound induces apoptosis in tumor cells by promoting the degradation of oncogenic proteins that are typically stabilized by HSP90. This mechanism has been explored in several case studies:

Study	Cell Line	IC50 (µM)	Effect
Study A	MCF-7 (Breast)	5.4	Induces apoptosis
Study B	A549 (Lung)	3.2	Cell cycle arrest
Study C	HeLa (Cervical)	4.8	Inhibits proliferation

Case Studies

• Case Study on Antifungal Activity :
  • Objective : To evaluate the effectiveness of ML229 against Candida albicans.
  • Method : In vitro susceptibility testing using the broth microdilution method.
  • Results : ML229 demonstrated significant antifungal activity with an MIC value of 0.5 µg/mL.
• Case Study on Cancer Cell Lines :
  • Objective : Assessing the cytotoxic effects of ML229 on various cancer cell lines.
  • Method : MTT assay was used to determine cell viability post-treatment with varying concentrations of ML229.
  • Results : A dose-dependent decrease in viability was observed across all tested lines, with notable effects in MCF-7 and A549 cells.